(1-(Benzo[d]oxazol-2-yl)pyrrolidin-2-yl)(4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl)methanone

• IUPAC Name: [1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]-[4-(oxolane-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N4O4/c26-19(23-10-12-24(13-11-23)20(27)18-8-4-14-28-18)16-6-3-9-25(16)21-22-15-5-1-2-7-17(15)29-21/h1-2,5,7,16,18H,3-4,6,8-14H2
• InChI Key: YXKDRAGRYQMCNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC3=CC=CC=C3O2)C(=O)N4CCN(CC4)C(=O)C5CCCO5
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol
• CAS No.: 2034202-35-0

Description

The compound contains several notable substructures, including a benzo[d]oxazol-2-yl group, a pyrrolidin-2-yl group, a tetrahydrofuran-2-carbonyl group, and a piperazin-1-yl group. These groups are common in many biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, each of the substructures can be synthesized using established methods. For example, the pyrrolidine ring is a common structure in medicinal chemistry and can be synthesized from various cyclic or acyclic precursors.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the stereochemistry of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the pyrrolidine ring could potentially undergo various substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific functional groups. For example, the presence of the benzo[d]oxazol-2-yl group could potentially increase the compound’s aromaticity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and biological activity. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, optimization of its synthesis, and investigation of its mechanism of action.